4-Fluoro-7-methoxy-2,3-dihydrobenzo[b]thiophene

• Molecular Formula: C9H9FOS
• Molecular Weight: 184.23 g/mol
• IUPAC Name: 4-fluoro-7-methoxy-2,3-dihydro-1-benzothiophene
• InChI: InChI=1S/C9H9FOS/c1-11-8-3-2-7(10)6-4-5-12-9(6)8/h2-3H,4-5H2,1H3
• InChI Key: CVRPDFDPJINJDU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)F)CCS2

Description

4-Fluoro-7-methoxy-2,3-dihydrobenzo[b]thiophene is a useful research compound. Its molecular formula is C9H9FOS and its molecular weight is 184.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-fluoro-7-methoxy-1-benzothiophene (1.55 g, 8.5 mmol, 1 eq) in trifluoroacetic acid (40 ml) was added triethylsilane (3.40 ml, 21.25 mmol, 2.5 eq). The mixture was heated to 60° C. for 48 hours, then cooled to room temperature and the solvent removed in vacuo. The crude product was purified by flash chromatography with a gradient of 40-60% chloroform in heptane to give 1.24 g, 80% recovered starting material and 199 mg, 13% yield of the title compound as a colourless oil: δH (300 MHz, CDCl3) 3.78-6.58 (2H, m, ArH), 3.82 (3H, s, CH3) and 3.44-3.30 (4H, m, SCH2CH2).